5-Pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid

• IUPAC Name: 5-pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid
• InChI: InChI=1S/C16H11NO3.H2O4S/c18-16-7-12(11-2-1-4-17-9-11)13-6-10-3-5-19-14(10)8-15(13)20-16;1-5(2,3)4/h1-2,4,6-9H,3,5H2;(H2,1,2,3,4)
• InChI Key: YMHLUXAHNDRZDR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC3=C(C=C21)C(=CC(=O)O3)C4=CN=CC=C4.OS(=O)(=O)O
• Molecular Formula: C16H13NO7S
• Molecular Weight: 363.3 g/mol

Description

The compound with the identifier “5-Pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid” is a chemical substance listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound “5-Pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid” involves specific synthetic routes and reaction conditions. These methods typically include the use of various reagents and catalysts to achieve the desired chemical structure. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In industrial settings, the production of “this compound” may involve large-scale chemical processes. These processes are designed to maximize efficiency and minimize costs while ensuring the quality of the final product. Common industrial methods may include batch or continuous flow reactions, depending on the specific requirements of the production process.

Chemical Reactions Analysis

Types of Reactions

The compound “5-Pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid” can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The reactions involving “this compound” typically require specific reagents and conditions. For example, oxidation reactions may require oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may require reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products Formed

The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. These products can vary widely and may include various derivatives and by-products.

Scientific Research Applications

The compound “5-Pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It may be used in biological studies to investigate its effects on different biological systems.

Medicine: The compound may have potential therapeutic applications, although further research is needed to fully understand its medical benefits.

Industry: It may be used in industrial processes, such as the production of pharmaceuticals or other chemical products.

Mechanism of Action

The mechanism of action of “5-Pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid” involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific context in which the compound is used. The exact molecular targets and pathways involved may vary and require further research to fully elucidate.

Comparison with Similar Compounds

Similar Compounds

The compound “5-Pyridin-3-yl-2,3-dihydrofuro[3,2-g]chromen-7-one;sulfuric acid” can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

• CID 2632
• CID 6540461
• CID 5362065
• CID 5479530

Uniqueness

The uniqueness of “this compound” lies in its specific chemical structure and properties, which may differ from those of similar compounds